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Compound of Interest

Compound Name:
Chlorpheniramine N-Oxide

Dihydrochloride

Cat. No.: B12293928

Get Quote

This guide details the preparation of a Chlorpheniramine N-Oxide Dihydrochloride stock

solution. It is designed for analytical chemists and researchers conducting impurity profiling

(USP/EP methods) or metabolite identification.

Part 1: Compound Identity & Critical Disambiguation
⚠️ CRITICAL WARNING: Acronym Confusion In neuroscience contexts, "CNO" frequently

refers to Clozapine N-Oxide. Ensure you are working with Chlorpheniramine N-Oxide, a

metabolite and process impurity of the antihistamine Chlorpheniramine.
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Property Details

Compound Name Chlorpheniramine N-Oxide Dihydrochloride

CAS Number
120244-82-8 (Salt); 120244-82-8 (Base - Note:

CAS often shared, verify salt form on CoA)

Molecular Formula C₁₆H₁₉ClN₂O[1][2][3][4][5][6][7] · 2HCl

Molecular Weight 363.71 g/mol (Salt) / 290.79 g/mol (Free Base)

Role Major Metabolite; USP/EP Impurity Standard

Solubility Profile
High: Methanol, DMSO, Water; Moderate:

Ethanol; Low: Hexane

Part 2: Preparation Strategy & Logic
Solvent Selection Logic

Methanol (Recommended): The primary choice for stock solutions. It offers high solubility for

the dihydrochloride salt, evaporates easily for concentration adjustments, and is compatible

with most Reverse-Phase HPLC mobile phases.

Water: Soluble, but not recommended for long-term stock storage due to potential microbial

growth and pH-dependent hydrolysis risks.

DMSO: Use only if the final application requires it (e.g., biological assays). It is difficult to

remove and can cause peak broadening in LC-MS.

Salt Correction Factor (SCF)
Since the standard is a dihydrochloride salt, you must correct for the counterions if your target

concentration is based on the free base (often required for quantitative impurity calculations).

To prepare 10 mL of a 1.0 mg/mL (Free Base equivalent) stock, you must weigh 12.51 mg of

the salt.

Part 3: Detailed Protocol
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Phase A: Environmental Setup
Lighting: Chlorpheniramine N-oxide is light-sensitive. Perform all steps under amber light or

wrap glassware in aluminum foil.

Hygroscopicity: The dihydrochloride salt is hygroscopic. Equilibrate the vial to room

temperature before opening to prevent condensation.

Phase B: Step-by-Step Preparation (1 mg/mL Stock)
Target: 10 mL of 1.0 mg/mL (as Free Base).

Weighing:

Place a clean, dry 10 mL volumetric flask (Class A) on an analytical balance (precision

0.01 mg).

Tare the balance.

Rapidly weigh 12.51 mg ± 0.1 mg of Chlorpheniramine N-Oxide Dihydrochloride
powder directly into a weighing boat or funnel.

Note: Do not weigh directly into the flask to avoid static errors.

Dissolution:

Transfer the powder into the flask using a solvent-rinsing technique with HPLC-grade

Methanol.

Add Methanol to fill the flask to approximately 60% volume (6 mL).

Sonicate for 2–5 minutes. Ensure the solution remains cool (bath temp < 25°C). N-oxides

can be thermally labile.

Inspect visually: The solution must be crystal-clear.

Dilution to Volume:
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Allow the flask to return to room temperature (methanol expands/contracts significantly

with temperature).

Add Methanol dropwise until the meniscus bottom touches the calibration mark.

Stopper and invert 10 times to mix.

Filtration (Optional but Recommended):

If used for UHPLC, filter through a 0.22 µm PTFE syringe filter into an amber glass vial.

Phase C: Storage & Stability
Container: Amber borosilicate glass vials with PTFE-lined caps.

Temperature:-20°C is optimal for long-term storage (>1 month).[8] 2-8°C is acceptable for

working stocks (<1 week).

Stability Check: N-oxides can undergo Cope elimination or reduction. Verify purity via HPLC

if stored >3 months.

Part 4: Process Visualization
The following diagram illustrates the critical decision pathways and workflow for preparing the

stock solution.
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Figure 1: Workflow for the preparation of Chlorpheniramine N-Oxide Dihydrochloride stock

solution, highlighting the critical salt correction and solvent selection steps.
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Part 5: Quality Control (Self-Validating Protocol)
To ensure the stock solution is accurate, perform a System Suitability Test (SST) using HPLC.

HPLC Conditions (Example for Impurity Profiling):

Column: C8 or C18 (e.g., Cogent Bidentate C8), 4.6 x 150 mm.

Mobile Phase A: 95% Water / 5% ACN / 0.05% TFA.[9]

Mobile Phase B: ACN / 0.05% TFA.[9]

Wavelength: 225 nm.[9]

Expected Result: The N-Oxide peak typically elutes before the Chlorpheniramine API peak

due to increased polarity.

Validation Criteria:

Single Peak: Purity > 98% (Area %).

Retention Time: Consistent with reference standard (approx. RRT 0.8 - 0.9 relative to API).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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